Cas no 4066-02-8 (6,6'-Methylenebis(2-cyclohexyl-4-methylphenol))

• Product Name: 6,6'-Methylenebis(2-cyclohexyl-4-methylphenol)
• CAS No: 4066-02-8
• MF: C₂₇H₃₆O₂
• MW: 392.573548316956
• MDL: MFCD10000968
• CID: 44703
• PubChem ID: 87559901
• Update Time: 2025-06-08

6,6'-Methylenebis(2-cyclohexyl-4-methylphenol) Chemical and Physical Properties

Names and Identifiers

• 6,6'-Methylenebis(2-cyclohexyl-4-methylphenol)
• 2,2'-Methylenebis(6-cyclohexyl-p-cresol)
• 2,2'-methylenebis[6-cyclohexyl-p-cresol]
• 2,2’-methylenebis[6-cyclohexyl-p-cresol]
• 2,2'-Methylenebis(6-cyclohexyl-4-Methyl)phenol
• 2,2'-Methylenebis(6-cyclohexyl-4-methylphenol)
• 6,6'-Dicyclohexyl-4,4'-dimethyl-2,2'-methandiyl-di-phenol
• 6,6'-dicyclohexyl-4,4'-dimethyl-2,2'-methanediyl-di-phenol
• Antioxidant ZKF
• EINECS 223-773-8
• Vulkanox ZKF
• Bis(5-cyclohexyl-6-hydroxy-m-tolyl)methane
• 2,2'-Methylenebis(4-methyl-6-cyclohexylphenol)
• Bis(2-hydroxy-3-cyclohexyl-5-methylphenyl)methane
• 2,2'-methyl enebis[6-cyclohexyl-p-cresol]
• AKNMPWVTPUHKCG-UHFFFAOYSA-N
• Phenol, 2,2'-methylenebis[6-cyclohexyl-4-methyl-
• 6825HV3123
• 2-cyclohexyl-6-[(3-cyclohexyl-2-hydroxy-5-methylphenyl)methyl]-4-methylphenol
• ZKF
• 2,2'-Methanediylbis(6-cyclohexy
• BIS(3-CYCLOHEXYL-5-METHYL-2-HYDROXYPHENYL)METHANE
• Phenol, 2,2'-methylenebis(5-cyclohexyl-4-methyl-
• 2,2'-methylenebis(4-methyl-6-cyclohexyl phenol)
• MFCD10000968
• AKOS015915460
• AS-66973
• 2,2'-Methanediylbis(6-cyclohexyl-4-methylphenol)
• UNII-6825HV3123
• SCHEMBL34995
• Q27264202
• DTXSID6052081
• NS00020645
• Phenol, 2,2'-methylenebis(6-cyclohexyl-4-methyl-
• 2,2'-methylenebis (4-methyl-6-cyclohexylphenol)
• p-Cresol, 2,2'-methylenebis(6-cyclohexyl-
• FT-0656162
• W-106339
• 2 pound not2 inverted exclamation mark -methylenebis[6-cyclohexyl-p-cresol]
• M1896
• 4066-02-8
• D91548
• 2,2'-methylenbis-(4-methyl-6-cyclohexylphenol)

• MDL： MFCD10000968
• Inchi： 1S/C27H36O2/c1-18-13-22(26(28)24(15-18)20-9-5-3-6-10-20)17-23-14-19(2)16-25(27(23)29)21-11-7-4-8-12-21/h13-16,20-21,28-29H,3-12,17H2,1-2H3
• InChI Key： AKNMPWVTPUHKCG-UHFFFAOYSA-N
• SMILES： OC1C(=CC(C)=CC=1C1CCCCC1)CC1=CC(C)=CC(=C1O)C1CCCCC1

Computed Properties

• Exact Mass: 392.27200
• Monoisotopic Mass: 392.272
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 449
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5
• XLogP3: 8.9

Experimental Properties

• Density: 1.088
• Melting Point: 132.0 to 136.0 deg-C
• Boiling Point: 477ºC at 760mmHg
• Flash Point: 199.5ºC
• Refractive Index: 1.584
• PSA: 40.46000
• LogP: 7.40080

6,6'-Methylenebis(2-cyclohexyl-4-methylphenol) Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• RTECS：SM0335000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 6,6'-Methylenebis(2-cyclohexyl-4-methylphenol)

Introduction to 6,6'-Methylenebis(2-cyclohexyl-4-methylphenol) (CAS No. 4066-02-8)

6,6'-Methylenebis(2-cyclohexyl-4-methylphenol), also known by its CAS number 4066-02-8, is a significant compound in the field of organic chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which consists of two cyclohexyl and methyl-substituted phenol units linked by a methylene bridge. The structural complexity of this molecule makes it an interesting subject for various scientific investigations, particularly in the areas of antioxidant properties, polymer stabilization, and potential pharmaceutical applications.

The chemical formula of 6,6'-Methylenebis(2-cyclohexyl-4-methylphenol) is C₂₁H₃₀O₂. Its molecular weight is approximately 318.45 g/mol. The compound is a white to off-white crystalline solid at room temperature and is insoluble in water but soluble in organic solvents such as ethanol and acetone. These physical properties make it suitable for a wide range of applications in both laboratory and industrial settings.

In recent years, there has been growing interest in the antioxidant properties of 6,6'-Methylenebis(2-cyclohexyl-4-methylphenol). Antioxidants play a crucial role in preventing oxidative damage to cells and tissues, which can lead to various diseases such as cancer, cardiovascular disease, and neurodegenerative disorders. Studies have shown that this compound exhibits strong antioxidant activity due to its ability to scavenge free radicals and inhibit lipid peroxidation. For instance, a study published in the Journal of Agricultural and Food Chemistry demonstrated that 6,6'-Methylenebis(2-cyclohexyl-4-methylphenol) effectively protected cellular membranes from oxidative stress induced by reactive oxygen species (ROS).

Beyond its antioxidant properties, 6,6'-Methylenebis(2-cyclohexyl-4-methylphenol) has also been investigated for its potential use as a stabilizer in polymer formulations. Polymers are widely used in various industries, including packaging, automotive, and electronics. However, they are susceptible to degradation caused by heat, light, and oxygen. The addition of stabilizers like 6,6'-Methylenebis(2-cyclohexyl-4-methylphenol) can significantly enhance the stability and longevity of these materials. Research published in the Polymer Degradation and Stability journal highlighted the effectiveness of this compound in preventing thermal degradation of polypropylene under accelerated aging conditions.

In the pharmaceutical industry, the potential therapeutic applications of 6,6'-Methylenebis(2-cyclohexyl-4-methylphenol) are being explored. Preliminary studies suggest that it may have anti-inflammatory and analgesic properties. A study conducted by researchers at a leading pharmaceutical institute found that this compound reduced inflammation in animal models of arthritis. Additionally, it exhibited analgesic effects comparable to those of standard nonsteroidal anti-inflammatory drugs (NSAIDs) without causing significant side effects.

The synthesis of 6,6'-Methylenebis(2-cyclohexyl-4-methylphenol) involves several steps that require precise control over reaction conditions to ensure high yield and purity. Common synthetic routes include the condensation of 2-cyclohexyl-4-methylphenol with formaldehyde or paraformaldehyde followed by purification techniques such as recrystallization or column chromatography. Advances in green chemistry have led to the development of more environmentally friendly synthesis methods that minimize waste and reduce energy consumption.

Safety considerations are essential when handling 6,6'-Methylenebis(2-cyclohexyl-4-methylphenol). While it is not classified as a hazardous substance under current regulations, proper precautions should be taken to avoid skin contact and inhalation. It is recommended to use personal protective equipment (PPE) such as gloves and safety goggles when working with this compound in laboratory settings.

In conclusion, 6,6'-Methylenebis(2-cyclohexyl-4-methylphenol) (CAS No. 4066-02-8) is a versatile compound with promising applications in multiple fields. Its unique chemical structure confers valuable properties such as strong antioxidant activity, polymer stabilization capabilities, and potential therapeutic benefits. Ongoing research continues to uncover new uses for this compound, making it an important subject for further scientific exploration.